molecular formula C11H16N4O2 B3196324 Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate CAS No. 1000334-84-8

Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate

Cat. No. B3196324
CAS RN: 1000334-84-8
M. Wt: 236.27
InChI Key: NRPXKBOIJYIOFA-UHFFFAOYSA-N
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Description

Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate (MAPP) is a novel compound that is gaining attention in the research community due to its potential applications in various scientific and medical fields. MAPP is a heterocyclic compound that is composed of a piperazine ring and an aminopyridine ring, with a methyl ester group attached to the carboxyl group. This compound has been studied for its potential use in drug design and synthesis, and it has also been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The piperazine moiety, present in Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate, is frequently found in drugs and bioactive molecules . Its versatile role stems from its impact on physicochemical properties, structural characteristics, and ease of handling in synthetic chemistry. Researchers have explored this compound as a scaffold for optimizing pharmacokinetic properties and arranging pharmacophoric groups in drug design. Specific applications include:

Antitubercular Activity

Researchers have designed and synthesized novel derivatives of Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate for evaluation against Mycobacterium tuberculosis . These compounds exhibit potential as anti-tubercular agents, addressing a critical need in global health.

Chemical Mechanical Planarization (CMP)

Interestingly, a related compound, 5-(4-Methylpiperazin-1-yl)pyridin-2-amine , has been employed in chemical mechanical planarization (CMP) for tungsten-containing substrates . CMP is crucial in semiconductor manufacturing for achieving flat and smooth surfaces.

Medicinal Intermediates

Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate serves as an intermediate in the synthesis of Parbexilip , a potential drug candidate . Parbexilip may have therapeutic applications in specific disease contexts.

properties

IUPAC Name

methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N4O2/c1-17-11(16)15-6-4-14(5-7-15)10-3-2-9(12)8-13-10/h2-3,8H,4-7,12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRPXKBOIJYIOFA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)N1CCN(CC1)C2=NC=C(C=C2)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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